Cas no 1805552-32-2 (4-(Difluoromethyl)-3-iodo-6-nitropyridine-2-sulfonyl chloride)

• Product Name: 4-(Difluoromethyl)-3-iodo-6-nitropyridine-2-sulfonyl chloride
• CAS No: 1805552-32-2
• MF: C₆H₂ClF₂IN₂O₄S
• MW: 398.510358333588
• CID: 4892954
• Update Time: 2025-10-05

4-(Difluoromethyl)-3-iodo-6-nitropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-iodo-6-nitropyridine-2-sulfonyl chloride

• Inchi： 1S/C6H2ClF2IN2O4S/c7-17(15,16)6-4(10)2(5(8)9)1-3(11-6)12(13)14/h1,5H
• InChI Key： MIVSNYIATGLWIG-UHFFFAOYSA-N
• SMILES： IC1C(=NC(=CC=1C(F)F)[N+](=O)[O-])S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 2.6
• Topological Polar Surface Area: 101

Additional information on 4-(Difluoromethyl)-3-iodo-6-nitropyridine-2-sulfonyl chloride

Comprehensive Overview of 4-(Difluoromethyl)-3-iodo-6-nitropyridine-2-sulfonyl chloride (CAS No. 1805552-32-2)

4-(Difluoromethyl)-3-iodo-6-nitropyridine-2-sulfonyl chloride (CAS No. 1805552-32-2) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the pyridine sulfonyl chloride family, characterized by its unique difluoromethyl and nitro functional groups, which contribute to its reactivity and versatility in synthetic applications. Researchers and industry professionals are increasingly interested in this compound due to its potential role in the development of novel drug intermediates and crop protection agents.

The molecular structure of 4-(Difluoromethyl)-3-iodo-6-nitropyridine-2-sulfonyl chloride features a pyridine core substituted with a difluoromethyl group at the 4-position, an iodo substituent at the 3-position, and a nitro group at the 6-position. The sulfonyl chloride moiety at the 2-position makes it a valuable building block for further chemical transformations. This combination of functional groups allows the compound to participate in a wide range of reactions, including nucleophilic substitutions, cross-coupling reactions, and condensation reactions, making it a versatile tool for synthetic chemists.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their applications in the development of bioactive molecules and advanced materials. The presence of the difluoromethyl group in 4-(Difluoromethyl)-3-iodo-6-nitropyridine-2-sulfonyl chloride is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability, making them attractive candidates for pharmaceutical research. Additionally, the nitro group can serve as a precursor for further functionalization, enabling the synthesis of amino pyridines or heterocyclic compounds.

From an industrial perspective, 4-(Difluoromethyl)-3-iodo-6-nitropyridine-2-sulfonyl chloride is often utilized as a key intermediate in the synthesis of agrochemicals. The iodo substituent provides a handle for palladium-catalyzed cross-coupling reactions, which are widely employed in the construction of complex molecules. This capability aligns with the growing trend toward sustainable chemistry and green synthesis, as researchers seek efficient methods to reduce waste and improve atom economy. The compound's reactivity also makes it a candidate for click chemistry applications, where rapid and selective bond formation is desired.

Another area of interest is the compound's potential role in material science. The sulfonyl chloride group can be used to introduce sulfonamide linkages, which are common in polymers and coatings. This functionality is particularly relevant in the development of high-performance materials with applications in electronics, adhesives, and protective coatings. As industries strive to meet stricter environmental regulations, the demand for eco-friendly materials has increased, and 4-(Difluoromethyl)-3-iodo-6-nitropyridine-2-sulfonyl chloride may play a role in this transition.

For researchers working with 4-(Difluoromethyl)-3-iodo-6-nitropyridine-2-sulfonyl chloride, handling and storage are critical considerations. The compound should be stored under inert conditions to prevent degradation, and proper personal protective equipment (PPE) should be used during handling. While it is not classified as a hazardous material, standard laboratory safety protocols must be followed to ensure safe usage. This aligns with the broader industry focus on laboratory safety and risk management, which has become a hot topic in scientific communities.

In summary, 4-(Difluoromethyl)-3-iodo-6-nitropyridine-2-sulfonyl chloride (CAS No. 1805552-32-2) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique combination of functional groups enables diverse synthetic applications, making it a valuable asset for researchers and industrial chemists alike. As the scientific community continues to explore fluorinated compounds and sustainable synthesis, this compound is likely to remain a subject of interest for years to come.